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Compound of Interest

Compound Name: Rochelle salt

CAS No.: 15490-42-3

Cat. No.: B15598908

Get Quote

Welcome to the technical support center for Rochelle salt (Sodium Potassium Tartrate

Tetrahydrate) crystal growth. This resource is designed for researchers, scientists, and drug

development professionals to troubleshoot common issues encountered during the

crystallization process.

Troubleshooting Guide
This guide addresses specific problems you may encounter during your experiments in a

question-and-answer format.

Question: Why are my Rochelle salt crystals not forming?

Answer:

The most common reason for the failure of crystal formation is an unsaturated solution.[1][2] To

ensure your solution is saturated, stir Rochelle salt into boiling water until a small amount of

undissolved material remains at the bottom.[1] If crystals still do not appear after a few days,

you can try refrigerating the solution, as Rochelle salt is more soluble at higher temperatures,
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or increasing the evaporation rate by using a fan.[1] Another common mistake is not dissolving

the salt at a high enough temperature to create a supersaturated solution upon cooling.[2]

Question: Why did a non-crystalline solid or fine, needle-like crystals form instead of large,

prismatic crystals?

Answer:

The formation of a non-crystalline solid or fine, needle-like crystals is often a result of excessive

supersaturation and rapid crystallization.[3][4] To avoid this, it is crucial to cool the solution

slowly.[1][5] Introducing a seed crystal can also encourage the growth of larger, well-defined

crystals.[3] Ensure the seed crystal itself is a prismatic Rochelle salt crystal, not a needle-like

one, as the initial crystal's habit can influence subsequent crystal growth.[3]

Question: My solution is cloudy or has a yellowish tinge. How can I fix this?

Answer:

A cloudy or colored solution indicates the presence of impurities.[5][6] If you are synthesizing

Rochelle salt from cream of tartar and washing soda, the cream of tartar may contain anti-

caking agents that can act as unwanted nucleation sites.[3] It is recommended to recrystallize

the cream of tartar first to purify it.[6] If your solution is already prepared, you can try to purify it

by filtering it through activated charcoal to remove colored impurities.[5]

Question: My seed crystal is dissolving when I place it in the new solution. What's wrong?

Answer:

If your seed crystal dissolves, the new solution is not saturated.[1][7] Before introducing your

seed crystal, test the solution by adding a small, unwanted crystal. If it dissolves, you need to

either add more Rochelle salt or allow more water to evaporate to reach saturation.[1]

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for growing Rochelle salt crystals?

A1: Rochelle salt crystals are sensitive to heat and will decompose above 55°C (131°F).[1][8]

For growing large single crystals, slow cooling from a heated, saturated solution to room
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temperature is recommended.[1][5] The solubility of Rochelle salt increases significantly with

temperature, so starting with a solution heated to around 70-75°C can create a good

supersaturated solution upon cooling.[2][7]

Q2: How can I grow a large, single Rochelle salt crystal?

A2: To grow a large single crystal, you will need a seed crystal.[1] Prepare a saturated

Rochelle salt solution and allow it to cool and evaporate undisturbed to form small initial

crystals.[1] Select a well-formed small crystal as your seed. Tie it with a thin nylon fishing line

and suspend it in a fresh, saturated solution, ensuring it does not touch the sides or bottom of

the container.[1] The seed crystal will then grow larger as the solution evaporates.[6]

Q3: What are the ideal storage conditions for Rochelle salt crystals?

A3: Rochelle salt crystals are efflorescent, meaning they can lose water to the atmosphere

and develop a white, dehydrated crust.[9] They are also deliquescent in high humidity,

absorbing moisture from the air and potentially liquefying.[4] Therefore, it is crucial to store

them in a well-sealed, airtight container in a dry place to protect them from both low and high

humidity.[10]

Q4: Can I use tap water to prepare my Rochelle salt solution?

A4: It is highly recommended to use distilled water.[6] Tap water contains minerals and other

impurities that can interfere with the crystallization process, leading to smaller, poorly formed,

or impure crystals.
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Parameter Value Source(s)

Melting Point 70-80 °C [10]

Decomposition Temperature 55 °C (131 °F) [1][8]

Solubility in Water (0 °C) 26 g / 100 mL [10]

Solubility in Water (20 °C) 63 g / 100 mL [2]

Solubility in Water (26 °C) 66 g / 100 mL [10]

pH of 5% solution at 25 °C 7.0 - 8.0 [10]

Experimental Protocols
Protocol 1: Preparation of Rochelle Salt from Cream of
Tartar and Sodium Carbonate
This protocol outlines the synthesis of Rochelle salt for crystallization experiments.

Materials:

Cream of tartar (Potassium Bitartrate)

Washing soda (Sodium Carbonate) or Baking soda (Sodium Bicarbonate) to be converted

Distilled water

Heat-resistant beaker or saucepan

Stirring rod

Filter paper and funnel

Heating plate or stove

Procedure:
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If using baking soda, convert it to sodium carbonate: Spread baking soda on a baking sheet

and heat it in an oven at a minimum of 135°C (275°F) for about an hour to drive off water

and carbon dioxide.[10][11]

Prepare the cream of tartar solution: Heat about 100 mL of distilled water to boiling and stir in

approximately 80 grams of cream of tartar until no more will dissolve.[12]

React with sodium carbonate: Slowly add small amounts of sodium carbonate to the hot

cream of tartar solution. The solution will fizz as carbon dioxide is released.[1][13]

Continue adding sodium carbonate: Keep adding sodium carbonate until the fizzing stops,

which indicates the reaction is complete.[1][13]

Filter the solution: While the solution is still hot, filter it through filter paper to remove any

undissolved impurities.[1][14]

Crystallize the Rochelle salt: Allow the filtered solution to cool slowly and undisturbed.

Rochelle salt crystals will form as the solution cools and evaporates.[1]

Protocol 2: Growing a Single Rochelle Salt Crystal
This protocol describes the process of growing a large, single crystal from a seed crystal.

Materials:

Saturated Rochelle salt solution

A small, well-formed Rochelle salt crystal (seed crystal)

Nylon fishing line

A clean container (beaker or jar)

A support for suspending the crystal (e.g., a pencil)

Procedure:
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Prepare a saturated solution: Follow Protocol 1 or dissolve commercially available Rochelle
salt in hot distilled water until saturation is reached. Allow it to cool to room temperature.

Select and prepare a seed crystal: Choose a small, clear, and well-formed crystal from a

previous crystallization. Carefully tie a length of nylon fishing line around it.[1]

Suspend the seed crystal: Pour the saturated Rochelle salt solution into a clean container.

Suspend the seed crystal in the solution from a support, ensuring it is fully submerged and

not touching the sides or bottom of the container.[1][6]

Allow the crystal to grow: Cover the container to prevent dust from entering, but do not seal it

completely to allow for slow evaporation. Place it in a location with a stable temperature

where it will not be disturbed.[1]

Replenish the solution (optional): For growing a very large crystal, you may need to add

more saturated Rochelle salt solution over time. Always ensure the new solution is

saturated to avoid dissolving the seed crystal.[1]
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Problem: No Crystals Forming

Is the solution saturated?

Yes

Yes

No

No

Has the solution been cooling undisturbed for several days? Add more Rochelle salt to hot water until a small amount remains undissolved.

Yes

Yes

No

No

Consider increasing evaporation with a fan or refrigerating the solution. Allow more time for slow cooling and evaporation.

Crystal formation should begin.

Click to download full resolution via product page

Caption: Troubleshooting guide for when Rochelle salt crystals fail to form.
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Problem: Formation of Non-Crystalline Solid or Needle-like Crystals

Was the solution cooled rapidly?

Yes

Yes

No

No

Allow the solution to cool more slowly to avoid excessive supersaturation.

Was a seed crystal used?

Improved crystal habit should be observed.

Yes

Yes

No

No

Was the seed crystal needle-like?

Introduce a prismatic seed crystal to encourage ordered growth.

Yes

Yes

No

No

Use a well-formed, prismatic seed crystal.

Click to download full resolution via product page

Caption: Troubleshooting guide for undesirable Rochelle salt crystal forms.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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